BENGHE Validation & Comparative

Check Availability & Pricing

Comparative analysis of amorphous Ni-Zr alloys
from different synthesis routes

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nickel--zirconium (2/1)

Cat. No.: B15485203

A Comparative Guide to Amorphous Ni-Zr Alloys
from Diverse Synthesis Routes

For Researchers, Scientists, and Materials Engineers

Amorphous Ni-Zr alloys, a prominent class of metallic glasses, offer a uniqgue combination of
properties including high strength, excellent corrosion resistance, and distinct thermal behavior.
The performance of these alloys is intrinsically linked to their synthesis route, which dictates
their atomic structure and resulting macroscopic characteristics. This guide provides a
comparative analysis of amorphous Ni-Zr alloys produced via three primary synthesis methods:
melt-spinning, mechanical alloying, and sputtering. The data presented is intended to aid
researchers in selecting the appropriate synthesis technique for their specific application.

Overview of Synthesis Routes

The formation of an amorphous structure in Ni-Zr alloys requires rapid quenching from a molten
state or the introduction of substantial atomic-level disorder. The three synthesis routes
discussed achieve this through different physical mechanisms.

» Melt-Spinning: This rapid solidification technique involves melting the constituent Ni and Zr
metals and then ejecting the molten alloy onto a rapidly rotating wheel. The high cooling rate
freezes the disordered atomic arrangement of the liquid state, resulting in an amorphous
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ribbon. The cooling rate, and therefore the resulting properties, can be tuned by adjusting
parameters like the wheel speed.[1]

e Mechanical Alloying: This solid-state powder processing technigue uses a high-energy ball
mill to repeatedly fracture and weld powder particles of the constituent elements.[2] This
process introduces significant lattice defects and promotes interdiffusion of Ni and Zr atoms,
leading to the formation of an amorphous phase.

e Sputtering: In this physical vapor deposition method, a target of the desired Ni-Zr
composition is bombarded with high-energy ions in a vacuum chamber. This ejects atoms
from the target, which then deposit onto a substrate as a thin film. The condensation of these
atoms onto a cooled substrate prevents crystallization, resulting in an amorphous film.[3]

Comparative Data of Ni-Zr Amorphous Alloys

The choice of synthesis route significantly impacts the thermal and mechanical properties of
the resulting amorphous Ni-Zr alloys. The following tables summarize key performance
indicators from various studies.

Table 1: Thermal Properties of Amorphous Ni-Zr Alloys

Supercoole
Glass .. -
. . . Crystallizati  d Liquid
Synthesis Compositio  Transition .
on Temp. Region Reference
Route n Temp. (Tg)
°C) (Tx) (°C) (ATx =Tx -
Tg) (°C)
o Ni59Zr20Ti16
Melt-Spinning ~550 ~600 ~50 [2]
Snb
Mechanical Ni59Zr20Til6  Not clearly
_ ~575 - [2]
Alloying Snb5 observed
o Zr65Cul17.5N
Melt-Spinning 374 461 87 [4]

i10Al7.5

Note: Data is compiled from different studies and direct comparison should be made with
caution due to variations in alloy composition and experimental conditions.
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Table 2: Mechanical Properties of Amorphous Ni-Zr Alloys

Synthesis

Composition Property Value Reference
Route
o (Tizr)0.5(Ni0.6Cr _ 675 + 32 MPa (at
Melt-Spinning Tensile Strength [5]
0.1v0.1)2.1 45 m/s)
o (TiZr)0.5(Ni0.6Cr ] ~52 GPa (at 45
Melt-Spinning Elastic Modulus [5]
0.1v0.1)2.1 m/s)
) ) o Varies with
Sputtering Ni-Zr Thin Film Young's Modulus - [3]
composition
o Zr51.9Cu23.3Nil )
Melt-Spinning Tensile Strength 1030 MPa [6]
0.5A114.3
o Zr51.9Cu23.3Nil _
Melt-Spinning Elastic Modulus 41.2 GPa [6]

0.5A114.3

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below

are generalized protocols for the synthesis and characterization techniques discussed.

3.1. Synthesis Protocols

e Melt-Spinning:

o An ingot of the master alloy (e.g., Ni59Zr20Ti1l6Sn5) is prepared by arc melting the pure

constituent elements in an inert atmosphere (e.g., argon).[2]

o The master alloy is placed in a quartz crucible with a small orifice at the bottom.

o The alloy is induction-melted under an inert atmosphere.

o The molten alloy is ejected with a specific overpressure of inert gas onto the surface of a

rapidly rotating copper wheel.
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o

o

The cooling rate is controlled by the tangential speed of the wheel, which can range from
30 to 51 m/s.[5]

The resulting amorphous ribbon is collected.

e Mechanical Alloying:

High-purity elemental powders of Ni, Zr, and other alloying elements are weighed and
mixed in the desired atomic ratio.[2]

The powder mixture is loaded into a hardened steel vial along with steel balls in a specific
ball-to-powder weight ratio.

The vial is sealed under an inert atmosphere (e.g., argon) to prevent oxidation.

The milling is performed in a high-energy planetary ball mill for a specified duration (e.qg.,
50 hours) until an amorphous structure is achieved.[2]

The progress of amorphization is periodically checked by taking small samples for
analysis.

e Sputtering:

[¢]

3.2.

A target with the desired Ni-Zr composition is fabricated.

A substrate (e.g., silicon wafer) is placed in a vacuum chamber.[3]

The chamber is evacuated to a high vacuum and then backfilled with an inert gas (e.g.,
argon).

A high voltage is applied between the target and the substrate, creating a plasma.

Argon ions from the plasma bombard the target, dislodging Ni and Zr atoms.

These atoms travel through the chamber and deposit onto the substrate, forming a thin
amorphous film.[3]

Characterization Protocols
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» X-Ray Diffraction (XRD):

o A small sample of the alloy (powder, ribbon, or film) is mounted in an X-ray diffractometer.

o The sample is irradiated with monochromatic X-rays over a range of angles (26).

o The diffraction pattern is recorded. A broad, diffuse halo indicates an amorphous structure,
while sharp Bragg peaks signify the presence of crystalline phases.[2]

 Differential Scanning Calorimetry (DSC):

[e]

A small, weighed sample of the amorphous alloy is placed in an aluminum pan.

o The sample is heated at a constant rate (e.g., 10 K/min) in an inert atmosphere.[4]

o The heat flow to or from the sample is measured as a function of temperature.

o The glass transition temperature (Tg) is identified as an endothermic shift in the baseline,
and the crystallization temperature (Tx) is determined from the onset of the first
exothermic peak.[4]

e Mechanical Testing (Tensile Testing for Ribbons):

o Amorphous ribbons are cut into specimens with a specific gauge length.

[e]

The specimen is mounted in a universal testing machine.

o

A uniaxial tensile load is applied at a constant strain rate.

[¢]

The stress and strain are recorded until the specimen fractures.

[¢]

The tensile strength, elastic modulus, and elongation at fracture are determined from the
stress-strain curve.[6]

Visualization of Workflows and Relationships

Experimental Workflow for Amorphous Alloy Synthesis

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.bohrium.com/paper-details/ni59zr20ti16sn5-amorphous-alloy-obtained-by-melt-spinning-and-mechanical-alloying/812015403973738498-2101
https://www.mdpi.com/2073-4360/14/17/3548
https://www.mdpi.com/2073-4360/14/17/3548
https://www.mdpi.com/2075-4701/14/2/220
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15485203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Validation & Comparative

Check Availability & Pricing

Sputtering
— o | Plasma Generation o | lon Bombardment o | e
Target Fabrication > in Vacuum > o T »| Thin Film Deposition
Mechanical Alloying

Mixing of High-Energy Periodic XRD

Amorphous Powder

Elemental Powders Ball Milling Analysis

Melt-Spinning

Arc Melting of Induction Melting Ejection onto
Master Alloy in Quartz Crucible Rotating Wheel

Amorphous Ribbon

Click to download full resolution via product page

Caption: Experimental workflows for the synthesis of amorphous Ni-Zr alloys.

Logical Relationships of Synthesis and Properties
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Caption: Influence of synthesis on the final properties of amorphous alloys.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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